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Compound of Interest

Compound Name: Diphenic anhydride

Cat. No.: B1222305

For researchers, scientists, and professionals in drug development, the selection of high-
performance polymers is a critical decision. Polyimides, a class of polymers renowned for their
exceptional thermal stability, mechanical strength, and chemical resistance, are often the
materials of choice for demanding applications. The properties of these polymers can be finely
tuned by selecting different dianhydride and diamine monomers. This guide provides a
comparative analysis of polyimides derived from diphenic anhydride and other commonly
used dianhydrides, namely Pyromellitic Dianhydride (PMDA), 3,3',4,4'-Biphenyltetracarboxylic
Dianhydride (BPDA), and 4,4'-Oxydiphthalic Anhydride (ODPA), with a focus on supporting
experimental data.

This report synthesizes available data to offer a comparative overview. It is important to note
that direct comparative data for polyimides derived from diphenic anhydride under identical
conditions as other dianhydrides is limited in publicly accessible literature. Therefore, this guide
draws upon data from various studies, highlighting the properties of polyimides synthesized
from a non-planar isomer of diphenic anhydride, 2,2',3,3'-biphenyltetracarboxylic dianhydride
(i-BPDA), to provide valuable insights.

Unveiling the Monomers: A Structural Overview

The chemical structure of the dianhydride monomer plays a pivotal role in determining the final
properties of the polyimide. The rigidity, flexibility, and symmetry of the dianhydride molecule
influence chain packing, intermolecular interactions, and ultimately, the macroscopic behavior
of the polymer.
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Properties of Diphenic Anhydride Derivatives]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1222305#comparing-the-properties-of-polyimides-
derived-from-diphenic-anhydride-and-other-dianhydrides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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